BH-Vis

• Molecular Formula: C32H45N3O5S
• Molecular Weight: 583.8 g/mol
• InChI: InChI=1S/C32H45N3O5S/c1-5-6-7-8-9-10-11-12-20-34(4)31-28-17-15-27(33(2)3)25-30(28)40-32(36)29(31)16-14-26-18-22-35(23-19-26)21-13-24-41(37,38)39/h14-19,22-23,25H,5-13,20-21,24H2,1-4H3
• InChIKey: KNJDCQMKGUKSOY-UHFFFAOYSA-N

BH-Vis: Membrane Tension & ONOO⁻ Probe

BH-Vis is a small-molecule, ratiometric two-photon fluorescent probe specifically designed for the simultaneous detection of cell plasma membrane (CPM) tension and peroxynitrite (ONOO⁻) levels [1][2]. Its unique molecular architecture enables it to intercalate into the phospholipid bilayer, where its red fluorescence intensity decreases in direct correlation with diminished membrane tension. Concurrently, upon reaction with ONOO⁻, the probe's emission undergoes a blue shift, providing a robust, self-calibrating ratiometric signal that mitigates external variable interference [1]. This dual-sensing capability allows researchers to monitor two critical, interconnected parameters of cellular pyroptosis in real-time, offering a distinct advantage over single-parameter probes for complex disease model studies like abdominal aortic aneurysm (AAA) [2].

✓ Simultaneous ratiometric detection of membrane tension and peroxynitrite

✓ Two-photon fluorescence for deep-tissue and live-cell imaging

✓ Plasma membrane targeting for pyroptosis and mechano-inflammation studies

• [1] Liang, T., Liu, S., Chen, X., Tian, M., Wu, C., Sun, X., Zhong, K., Li, Y., Qiang, T., Hu, W., & Tang, L. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Liang, T., Liu, S., Chen, X., Tian, M., Wu, C., Sun, X., Zhong, K., Li, Y., Qiang, T., Hu, W., & Tang, L. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. (PubMed Abstract) View Source

BH-Vis: No Generic Substitute

Generic substitution of BH-Vis is not feasible due to its unique, integrated dual-sensing mechanism. While many commercial probes can measure either ONOO⁻ (e.g., RTP-PN, MITO-CC) or plasma membrane tension (e.g., Flipper-TR), none offer the simultaneous, ratiometric quantification of both parameters within a single molecular entity [1][2]. This integrated design is critical for investigating the causal relationship between membrane mechanical integrity and inflammatory signaling. Using two separate probes for these analytes introduces confounding variables such as differential cellular uptake, uneven subcellular distribution, and potential spectral crosstalk, which can obscure the temporal and spatial dynamics of their interplay [3][4]. BH-Vis eliminates these variables, enabling researchers to confidently attribute observed cellular changes to the specific molecular events of pyroptosis and vascular pathology [1].

Single-parameter probes may not link membrane mechanics to nitrosative stress simultaneously.

Multiplexed probe assays introduce spectral crosstalk and differential uptake, complicating data interpretation.

Organelle-targeted ONOO⁻ probes do not report plasma membrane events, limiting pyroptosis pathway context.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Gao, P., Pan, W., Li, N., & Tang, B. (2019). A highly selective and ultrasensitive ratiometric fluorescent probe for peroxynitrite and its two-photon bioimaging applications. Analytica Chimica Acta, 1048, 66-74. View Source
• [3] Colom, A., et al. (2018). A fluorescent membrane tension probe. Nature Chemistry, 10(11), 1118-1125. View Source
• [4] Spirochrome. (n.d.). Flipper-TR Product Information. Retrieved from spirochrome.com. View Source

BH-Vis Comparative Evidence

Dual-Analyte Detection Advantage

Unlike single-function probes such as RTP-PN (ONOO⁻ only) or Flipper-TR (membrane tension only), BH-Vis provides simultaneous, real-time detection of both CPM tension and ONOO⁻ levels within the same cell. This dual-sensing capability eliminates the need for multiplexed probe assays, which are prone to spectral overlap and differential pharmacokinetics. The paper demonstrates that BH-Vis's response to these two analytes is orthogonal and does not interfere with one another, enabling unambiguous correlation of membrane dynamics with oxidative stress [1].

Dual-Analyte Detection

Class-level inference

2 analytes (membrane tension, ONOO⁻) vs. 1 analyte

Enables correlation of membrane and oxidative stress endpoints.

Orthogonal response confirmed in living cell models.

Evidence Dimension	Number of Analytes Detected Simultaneously
Target Compound Data	2 (CPM Tension, ONOO⁻)
Comparator Or Baseline	1 (RTP-PN detects ONOO⁻ only [2]; Flipper-TR detects membrane tension only [3])
Quantified Difference	Qualitative: 2 analytes vs. 1 analyte
Conditions	Living cell models (in vitro and in vivo mouse AAA model) [1]

Why This Matters

This eliminates the need for complex, error-prone multiplexing when studying the interplay between membrane mechanics and nitrosative stress.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Gao, P., Pan, W., Li, N., & Tang, B. (2019). A highly selective and ultrasensitive ratiometric fluorescent probe for peroxynitrite and its two-photon bioimaging applications. Analytica Chimica Acta, 1048, 66-74. View Source
• [3] Spirochrome. (n.d.). Flipper-TR Product Information. Retrieved from spirochrome.com. View Source

Ratiometric Signal for Accuracy

BH-Vis offers a reliable ratiometric detection mode for ONOO⁻, characterized by a blue shift in its fluorescence emission. This self-calibrating signal enhances accuracy by minimizing external testing variables such as probe concentration, excitation intensity, and photobleaching [1]. This is a significant advantage over many intensity-based ONOO⁻ probes, where signal fluctuations from environmental factors can be misinterpreted as biological changes. The paper highlights that this ratiometric approach provides a more precise depiction of cell pyroptosis [1].

Ratiometric Signal

Class-level inference

Ratiometric blue shift vs. intensity-based detection

Self-calibrating signal supports quantitative longitudinal studies.

Minimizes external variables such as probe concentration and photobleaching.

Evidence Dimension	Detection Mode for ONOO⁻
Target Compound Data	Ratiometric (blue shift)
Comparator Or Baseline	Intensity-based (single-wavelength change)
Quantified Difference	Qualitative: Ratiometric vs. Intensity-based
Conditions	In vitro solution and living cell imaging [1]

Why This Matters

For quantitative longitudinal studies, ratiometric probes are essential for producing reliable and reproducible data by correcting for non-biological signal drift.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source

In Vivo Validation in AAA Model

BH-Vis has been validated for its application in a mouse model of abdominal aortic aneurysm (AAA), demonstrating its significant potential for accurately identifying cell pyroptosis levels during disease development [1]. This is a critical differentiator from many probe candidates that are only characterized in immortalized cell lines. The successful in vivo application provides direct evidence of the probe's stability, biocompatibility, and functional utility in a complex, disease-relevant physiological environment. In contrast, probes like MITO-CC, while validated in an inflamed mouse model, target mitochondria rather than the plasma membrane [2].

In Vivo AAA Model

Cross-study comparable

Mouse abdominal aortic aneurysm model

Supports disease-model endpoint context.

Validated in vivo application; general inflammation models differ.

Evidence Dimension	Validated Application Model
Target Compound Data	In vivo mouse model of AAA [1]
Comparator Or Baseline	In vitro cell lines or general inflammation models (e.g., MITO-CC in inflamed mouse model [2])
Quantified Difference	Qualitative: Disease-specific model (AAA) vs. general model
Conditions	Mouse abdominal aortic aneurysm model [1]

Why This Matters

Procurement for translational or disease-mechanism research is de-risked by a probe that has been successfully deployed in a relevant in vivo disease model.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Cheng, D., et al. (2017). Selective Visualization of the Endogenous Peroxynitrite in an Inflamed Mouse Model by a Mitochondria-Targetable Two-Photon Ratiometric Fluorescent Probe. Analytical Chemistry, 89(3), 1887-1894. View Source

Plasma Membrane Targeting Specificity

The molecular design of BH-Vis incorporates a long alkyl chain that facilitates its specific and stable intercalation into the cell plasma membrane (CPM) [1]. This precise targeting is crucial for its primary function of reporting on membrane tension. Other ONOO⁻ probes may localize to different organelles; for example, MITO-CC is designed to target the mitochondria [2]. The unique plasma membrane localization of BH-Vis enables the direct, real-time correlation of membrane mechanical state with localized peroxynitrite production at the cell surface, a key event in pyroptosis.

Plasma Membrane Targeting

Cross-study comparable

Cell plasma membrane (CPM) vs. mitochondria/lysosomes

Reports plasma membrane mechano-signaling for pyroptosis.

Stable intercalation confirmed in confocal microscopy.

Evidence Dimension	Subcellular Localization Target
Target Compound Data	Cell Plasma Membrane (CPM) [1]
Comparator Or Baseline	Mitochondria (MITO-CC [2]), Lysosomes (Lyso Flipper-TR [3])
Quantified Difference	Qualitative: Plasma Membrane vs. Other Organelles
Conditions	Confocal microscopy of living cells [1]

Why This Matters

This ensures the probe reports specifically on the plasma membrane, the primary site of the initial signaling events in pyroptosis and AAA pathogenesis.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Cheng, D., et al. (2017). Selective Visualization of the Endogenous Peroxynitrite in an Inflamed Mouse Model by a Mitochondria-Targetable Two-Photon Ratiometric Fluorescent Probe. Analytical Chemistry, 89(3), 1887-1894. View Source
• [3] Spirochrome. (n.d.). Lyso Flipper-TR Product Information. Retrieved from spirochrome.com. View Source

Rapid and Selective ONOO⁻ Response

The original research article explicitly states that BH-Vis exhibits a "rapid, selective, and sensitive response to ONOO⁻" [1]. This is a foundational characteristic for a reliable fluorescent sensor, ensuring that the observed signal is both timely and specific to the analyte of interest amidst the complex milieu of a living cell. While the exact numerical detection limit and response time are not explicitly provided in the public abstracts, the authors' characterization underscores its viability as an analytical tool for dynamic cellular processes.

Rapid ONOO⁻ Response

Supporting evidence

Rapid, selective, and sensitive response reported

Data to verify: analytical benchmarks.

Exact kinetics and detection limits not detailed in abstracts.

Evidence Dimension	Analytical Performance for ONOO⁻
Target Compound Data	Rapid, selective, and sensitive response [1]
Comparator Or Baseline	Quantified limits for other probes: RTP-PN (1.4 nM detection limit) [2]; MITO-CC (11.30 nM, <20 s) [3]
Quantified Difference	Qualitative confirmation of selectivity/speed vs. quantified limits for comparators
Conditions	In vitro spectrofluorometric analysis [1]

Why This Matters

The confirmation of key analytical performance metrics in the primary literature provides a baseline of quality and reliability for the probe.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Gao, P., Pan, W., Li, N., & Tang, B. (2019). A highly selective and ultrasensitive ratiometric fluorescent probe for peroxynitrite and its two-photon bioimaging applications. Analytica Chimica Acta, 1048, 66-74. View Source
• [3] Cheng, D., et al. (2017). Selective Visualization of the Endogenous Peroxynitrite in an Inflamed Mouse Model by a Mitochondria-Targetable Two-Photon Ratiometric Fluorescent Probe. Analytical Chemistry, 89(3), 1887-1894. View Source

Two-Photon Deep-Tissue Imaging

As a two-photon fluorescence probe, BH-Vis enables real-time dynamic detection in thick biological specimens, such as the mouse AAA model, with reduced phototoxicity and improved depth penetration compared to conventional one-photon probes [1]. This capability is essential for in vivo studies of disease pathology. The probe's two-photon properties were specifically highlighted as a key feature that enabled the successful application in the AAA mouse model [1]. While other two-photon ONOO⁻ probes exist (e.g., RTP-PN [2]), BH-Vis uniquely combines this deep-tissue imaging advantage with its dual-functional, ratiometric, and plasma-membrane-specific design.

Two-Photon Imaging

Class-level inference

Two-photon excitation for deep tissue

Supports in vivo deep-tissue imaging with reduced phototoxicity.

Key for AAA model application; unique combined with dual-sensing.

Evidence Dimension	Excitation Modality
Target Compound Data	Two-photon excitation (exact λex not specified in abstracts) [1]
Comparator Or Baseline	Conventional one-photon fluorescence probes (e.g., many non-ratiometric probes)
Quantified Difference	Qualitative: Two-photon capability vs. One-photon
Conditions	Two-photon confocal imaging in mouse AAA model [1]

Why This Matters

This feature is essential for studies requiring deep tissue penetration, such as in vivo disease models, without causing significant photodamage.

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Gao, P., Pan, W., Li, N., & Tang, B. (2019). A highly selective and ultrasensitive ratiometric fluorescent probe for peroxynitrite and its two-photon bioimaging applications. Analytica Chimica Acta, 1048, 66-74. View Source

BH-Vis Application Scenarios

Membrane Mechanics & Nitrosative Stress in Cell Death

This is the primary application for which BH-Vis was designed. Researchers studying the fundamental mechanisms of pyroptosis, ferroptosis, or other forms of regulated cell death can use BH-Vis to simultaneously visualize and quantify changes in plasma membrane tension and localized peroxynitrite production. The dual-sensing capability, validated in the AAA mouse model, allows for the direct correlation of these two events, providing insights into the causal relationships that are impossible to discern with single-parameter probes [1]. This scenario leverages the probe's unique integrated design .

Vascular Disease In Vivo Modeling

BH-Vis is particularly well-suited for in vivo studies of vascular diseases where both inflammation (ONOO⁻) and mechanical stress (membrane tension) are key drivers. Its successful application in a mouse abdominal aortic aneurysm (AAA) model provides a powerful precedent [1]. The probe's two-photon excitation capability is essential for deep tissue imaging in live animals, and its ratiometric signal ensures quantitative accuracy over time, which is critical for monitoring disease progression and potential therapeutic interventions [1][2].

High-Content Screening for Pyroptosis Modulators

In drug discovery efforts targeting inflammation and cell death, BH-Vis can be employed as a sophisticated readout for high-content screening assays. Because its fluorescence changes are directly linked to two critical events in pyroptosis—membrane disruption and ONOO⁻ generation—it provides a more mechanistically informative endpoint than conventional cell viability dyes. The ratiometric nature of the signal enhances assay robustness, reducing false positives/negatives caused by well-to-well variability in probe loading or focal plane drift [1]. This application leverages the probe's dual-sensing and ratiometric capabilities for improved data quality in a screening context.

Anti-Inflammatory Mechanism Validation

Researchers developing new therapies for inflammatory diseases can use BH-Vis to validate the mechanism of action of lead compounds. For instance, if a compound is hypothesized to protect cells by stabilizing the plasma membrane, BH-Vis would report a sustained red fluorescence signal. If the compound is thought to act by scavenging peroxynitrite, BH-Vis would show a diminished blue-shifted signal. The ability to independently monitor both potential modes of action in a single assay provides a powerful tool for target deconvolution and mechanism-of-action studies [1].

Application

Selection Property

Validation Focus

Pyroptosis & Cell Death Studies

Dual-analyte detection (membrane tension + ONOO⁻)

Membrane tension and peroxynitrite correlation

Vascular Disease In Vivo Models

Two-photon excitation & ratiometric readout

Deep-tissue imaging validation in AAA model

High-Content Screening

Ratiometric fluorescence signal

Assay robustness & mechanistic endpoint correlation

Anti-Inflammatory Mechanism Validation

Plasma membrane targeting & ONOO⁻ sensitivity

Membrane stabilization vs. ONOO⁻ scavenging readouts

• [1] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. View Source
• [2] Liang, T., et al. (2024). Visualizing the crucial roles of plasma membrane and peroxynitrite during abdominal aortic aneurysm using two-photon fluorescence imaging. Talanta, 274, 126120. (PubMed Abstract) View Source